Cas no 820231-00-3 (Carbamic acid, [2-(2-amino-5-thiazolyl)ethyl]-, 1,1-dimethylethyl ester)
820231-00-3 structure
Product Name:Carbamic acid, [2-(2-amino-5-thiazolyl)ethyl]-, 1,1-dimethylethyl ester
CAS No:820231-00-3
MF:C10H17N3O2S
MW:243.325880765915
CID:700939
PubChem ID:71420458
Update Time:2025-04-19
Carbamic acid, [2-(2-amino-5-thiazolyl)ethyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
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- Carbamic acid, [2-(2-amino-5-thiazolyl)ethyl]-, 1,1-dimethylethyl ester
- tert-butyl N-[2-(2-amino-1,3-thiazol-5-yl)ethyl]carbamate
- DTXSID70839647
- NLWWBGRPAZGBPU-UHFFFAOYSA-N
- CS-0528479
- SCHEMBL2873838
- 820231-00-3
- tert-butyl [2-(2-amino-1,3-thiazol-5-yl)ethyl]carbamate
- tert-Butyl (2-(2-aminothiazol-5-yl)ethyl)carbamate
- tert-butyl[2-(2-amino-1,3-thiazol-5-yl)ethyl]carbamate
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- Inchi: 1S/C10H17N3O2S/c1-10(2,3)15-9(14)12-5-4-7-6-13-8(11)16-7/h6H,4-5H2,1-3H3,(H2,11,13)(H,12,14)
- InChI Key: NLWWBGRPAZGBPU-UHFFFAOYSA-N
- SMILES: S1C(N)=NC=C1CCNC(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 243.10414797g/mol
- Monoisotopic Mass: 243.10414797g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 243
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 106Ų
Carbamic acid, [2-(2-amino-5-thiazolyl)ethyl]-, 1,1-dimethylethyl ester Related Literature
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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